Cas no 914358-42-2 (ISOBENZOFURAN, 6-CHLORO-1-PHENYL-)

• Product Name: ISOBENZOFURAN, 6-CHLORO-1-PHENYL-
• CAS No: 914358-42-2
• MF: C₁₄H₉ClO
• MW: 228.673662900925
• CID: 996407
• PubChem ID: 29927237
• Update Time: 2025-04-20

ISOBENZOFURAN, 6-CHLORO-1-PHENYL- Chemical and Physical Properties

Names and Identifiers

• ISOBENZOFURAN, 6-CHLORO-1-PHENYL-
• 914358-42-2
• Isobenzofuran,6-chloro-1-phenyl-
• AKOS015963395

• Inchi： 1S/C14H9ClO/c15-12-7-6-11-9-16-14(13(11)8-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： VSHCEGXJJIQXQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=COC(C3C=CC=CC=3)=C2C=1

Computed Properties

• Exact Mass: 228.0341926g/mol
• Monoisotopic Mass: 228.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 13.1Ų